molecular formula C7H12ClNO3S B8439655 (2RS,3RS)-2,3-Diethyl-4-oxoazetidine-1-sulfonyl Chloride

(2RS,3RS)-2,3-Diethyl-4-oxoazetidine-1-sulfonyl Chloride

Cat. No.: B8439655
M. Wt: 225.69 g/mol
InChI Key: BTMRNCIXPKTCSD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(2RS,3RS)-2,3-Diethyl-4-oxoazetidine-1-sulfonyl Chloride is a useful research compound. Its molecular formula is C7H12ClNO3S and its molecular weight is 225.69 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C7H12ClNO3S

Molecular Weight

225.69 g/mol

IUPAC Name

2,3-diethyl-4-oxoazetidine-1-sulfonyl chloride

InChI

InChI=1S/C7H12ClNO3S/c1-3-5-6(4-2)9(7(5)10)13(8,11)12/h5-6H,3-4H2,1-2H3

InChI Key

BTMRNCIXPKTCSD-UHFFFAOYSA-N

Canonical SMILES

CCC1C(N(C1=O)S(=O)(=O)Cl)CC

Origin of Product

United States

Synthesis routes and methods

Procedure details

Chlorosulfonylisocyanate (5.17 ml, 59.4 mmol) in DCM (12 ml) was stirred at 25° C. and treated dropwise with (E)-hex-3-ene (7.39 ml, 59.4 mmol) in DCM (6 ml). The mixture was stirred at RT for 72 hrs. The reaction mixture was heated over 6 hrs at 40° C., before being poured onto ice. The mixture was extracted with DCM (3×100 ml) and the combined organics were washed with water (×1), dried MgSO4 and evaporated to dryness to afford the title compound;
Quantity
5.17 mL
Type
reactant
Reaction Step One
Name
Quantity
12 mL
Type
solvent
Reaction Step One
Quantity
7.39 mL
Type
reactant
Reaction Step Two
Name
Quantity
6 mL
Type
solvent
Reaction Step Two

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